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Compound of Interest

Compound Name: 1-Chloroethane

CAS No.: 16520-13-1

Cat. No.: B12647930

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Chloroethane (ethyl chloride), a colorless, volatile liquid at low temperatures or under

pressure, presents a unique set of properties that can be advantageous for specific

spectroscopic applications.[1] Its relatively low polarity and volatility make it a candidate for

studies requiring a non-protic, weakly coordinating solvent, particularly in low-temperature

experiments. These notes provide an overview of the properties of 1-chloroethane and

detailed protocols for its use as a solvent in Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Ultraviolet-Visible (UV-Vis) spectroscopy.

Physicochemical and Spectroscopic Properties of 1-
Chloroethane
A thorough understanding of the physical and spectroscopic properties of 1-chloroethane is

crucial for its effective use as a solvent. Key data is summarized in the tables below.
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Table 1: Physicochemical Properties of 1-Chloroethane
Property Value Reference

Chemical Formula CH₃CH₂Cl [1]

Molar Mass 64.51 g/mol [1]

Boiling Point 12.3 °C [2]

Melting Point -138.7 °C [1]

Density 0.8978 g/cm³ (at 20°C)

Refractive Index (n_D) 1.3676 (at 20°C) [1]

Dipole Moment 2.06 D [1]

Table 2: Solubility of 1-Chloroethane
Solvent Solubility Reference

Water 0.574 g/100 mL (at 20°C) [1]

Ethanol Soluble [3]

Diethyl Ether Soluble [2][3]

Benzene Soluble [3]

Table 3: Spectroscopic Properties of 1-Chloroethane
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Spectroscopic
Technique

Property Value Reference

UV-Vis UV Cutoff

~228 nm (estimated

based on 1,2-

dichloroethane)

IR
Major Absorption

Bands

C-H stretch: ~2880-

3080 cm⁻¹C-H bend:

~1300-1500 cm⁻¹C-Cl

stretch: ~580-780

cm⁻¹

¹H NMR
Chemical Shifts

(relative to TMS)

CH₃: ~1.5 ppm

(triplet)CH₂: ~3.5 ppm

(quartet)

[4]

¹³C NMR
Chemical Shifts

(relative to TMS)

CH₃: ~19 ppmCH₂:

~40 ppm

Safety and Handling Precautions
1-Chloroethane is a flammable and volatile substance that requires careful handling in a well-

ventilated laboratory fume hood.[5]

Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant

gloves, and a lab coat.

Ventilation: Use a fume hood to avoid inhalation of vapors.

Fire Safety: Keep away from open flames, sparks, and hot surfaces. Ensure fire-fighting

equipment is readily available.

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container. Due to its high

volatility, storage at low temperatures (refrigerated) is recommended.

Handling: When transferring, use a syringe or a cannula to minimize evaporation and

exposure. Due to its low boiling point, samples may need to be prepared and handled at

reduced temperatures.
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Application in NMR Spectroscopy
1-Chloroethane can be a useful solvent for low-temperature NMR studies due to its very low

melting point. However, its low boiling point presents challenges.

Advantages:
Low Melting Point: Allows for experiments to be conducted at very low temperatures.

Simple ¹H and ¹³C Spectra: The solvent signals are simple and well-defined, minimizing

interference with analyte signals.

Limitations:
Low Boiling Point: Limits the upper temperature range of experiments and requires careful

sample preparation to avoid evaporation and pressure buildup in the NMR tube.

Availability of Deuterated Form: Deuterated 1-chloroethane (chloroethane-d₅) is not

commonly available, which is a significant drawback for ¹H NMR as the residual proton

signals of the solvent can obscure analyte signals. For ¹³C NMR, the non-deuterated solvent

can be used, but a deuterated lock solvent will be needed in a coaxial insert.

Protocol for Low-Temperature NMR Spectroscopy
This protocol is intended for instruments equipped with a variable temperature unit.

Materials:

Analyte of interest

1-Chloroethane (high purity)

Deuterated lock solvent (e.g., acetone-d₆, chloroform-d)

NMR tubes and caps

Coaxial NMR tube insert (if using a non-deuterated solvent for locking)

Syringe and needle

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-chloroethane-in-spectroscopic-analysis
https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-chloroethane-in-spectroscopic-analysis
https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-chloroethane-in-spectroscopic-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry ice or a cryocooler

Workflow Diagram:

Sample Preparation (Low Temperature)

Data Acquisition

Cool 1-chloroethane and analyte

Dissolve analyte in 1-chloroethane

Transfer solution to pre-cooled NMR tube

Add lock solvent in coaxial insert (if needed)

Cap and seal the NMR tube securely

Cool NMR probe to target temperature

Insert sample into the probe

Lock, tune, and shim the spectrometer

Acquire NMR data
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Click to download full resolution via product page

Caption: Workflow for Low-Temperature NMR Spectroscopy.

Procedure:

Preparation:

Pre-cool the 1-chloroethane, analyte, NMR tube, and syringe in a cold bath (e.g., dry

ice/acetone) to a temperature below 12.3°C.

Prepare a solution of the analyte in 1-chloroethane to the desired concentration (typically

1-10 mg/0.5 mL).

If using a non-deuterated solvent, fill a coaxial insert with a suitable deuterated lock

solvent and place it in the NMR tube.

Using the pre-cooled syringe, transfer the sample solution into the pre-cooled NMR tube.

Securely cap the NMR tube. It is crucial to ensure a good seal to prevent solvent

evaporation and pressure buildup.

Data Acquisition:

Set the NMR spectrometer's probe to the desired low temperature.

Carefully insert the NMR tube into the spinner turbine and then into the magnet.

Lock the spectrometer on the deuterium signal of the lock solvent.

Tune and shim the probe for optimal field homogeneity.

Acquire the NMR spectrum using appropriate parameters.

Application in Infrared (IR) Spectroscopy
1-Chloroethane can be used for IR spectroscopy of compounds that are soluble in it and for

which a non-polar, weakly interacting solvent is desired.
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Advantages:
Relatively Simple IR Spectrum: The solvent's own absorption bands are well-defined and

may not interfere with key functional group regions of the analyte.

Good Solubility for Non-polar Compounds: It can be a suitable solvent for non-polar to

moderately polar organic molecules.

Limitations:
Volatility: The high volatility requires the use of a sealed liquid cell to prevent evaporation

during analysis.

Potential for Solute Precipitation: Rapid evaporation can lead to the precipitation of the

solute on the cell windows.

Protocol for IR Spectroscopy in Solution
Materials:

Analyte of interest

1-Chloroethane (spectroscopic grade)

Sealed liquid transmission cell (e.g., with NaCl or KBr windows)

Syringe and needle

FTIR spectrometer

Workflow Diagram:
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Sample Preparation

Data Acquisition

Prepare analyte solution in 1-chloroethane

Assemble sealed liquid transmission cell

Inject solution into the cell using a syringe

Ensure no air bubbles are trapped

Place the sample cell in the spectrometer

Acquire background spectrum of pure 1-chloroethane

Acquire the sample spectrum

Subtract the solvent spectrum from the sample spectrum

Click to download full resolution via product page

Caption: Workflow for Solution-Phase IR Spectroscopy.

Procedure:

Preparation:
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Prepare a solution of the analyte in 1-chloroethane at a suitable concentration (typically

1-5% w/v).

Assemble a sealed liquid transmission cell with a known path length.

Using a syringe, carefully inject the solution into the cell, ensuring no air bubbles are

present.

Data Acquisition:

Acquire a background spectrum of the empty IR beam path.

Acquire a spectrum of the sealed cell filled with pure 1-chloroethane.

Replace the pure solvent with the analyte solution and acquire the sample spectrum.

Perform a spectral subtraction of the solvent spectrum from the sample spectrum to obtain

the spectrum of the analyte.

Application in UV-Visible (UV-Vis) Spectroscopy
1-Chloroethane can be used as a solvent for UV-Vis spectroscopy for non-polar compounds,

provided the analyte's absorption does not overlap with the solvent's UV cutoff.

Advantages:
Good Transparency in the Visible Region: It is transparent throughout the visible spectrum.

Suitable for Non-polar Analytes: It can be a good choice for hydrophobic molecules.

Limitations:
UV Cutoff: The UV cutoff is estimated to be around 228 nm, which may interfere with the

analysis of compounds that absorb in the lower UV region.

Volatility: The low boiling point requires the use of a stoppered or sealed cuvette to prevent

evaporation and concentration changes during the measurement.

Protocol for UV-Vis Spectroscopy

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-chloroethane-in-spectroscopic-analysis
https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-chloroethane-in-spectroscopic-analysis
https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-chloroethane-in-spectroscopic-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Analyte of interest

1-Chloroethane (spectroscopic grade)

Stoppered or sealed quartz cuvettes (1 cm path length)

Volumetric flasks and pipettes

UV-Vis spectrophotometer

Workflow Diagram:

Sample Preparation

Data Acquisition

Prepare a stock solution of the analyte

Perform serial dilutions to obtain desired concentrations

Transfer solutions to stoppered cuvettes

Measure the absorbance of each sample solution

Set the baseline with a cuvette containing pure 1-chloroethane

Plot absorbance vs. concentration for quantitative analysis (optional)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-chloroethane-in-spectroscopic-analysis
https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-1-chloroethane-in-spectroscopic-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for UV-Vis Spectroscopy.

Procedure:

Preparation:

Prepare a stock solution of the analyte in 1-chloroethane in a volumetric flask.

Prepare a series of standards by serial dilution of the stock solution.

Use a stoppered or sealed quartz cuvette to minimize evaporation.

Data Acquisition:

Set the baseline (autozero) of the spectrophotometer using a cuvette filled with pure 1-
chloroethane.

Measure the absorbance of each standard and the unknown sample solution.

For quantitative analysis, create a calibration curve by plotting absorbance versus

concentration of the standards.

Logical Framework for Solvent Selection
The choice of a suitable solvent is critical for obtaining high-quality spectroscopic data. The

following diagram illustrates a logical workflow for solvent selection, taking into account the

properties of 1-chloroethane.
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Define Analytical Goal
(e.g., structure elucidation, quantification)

Consider Analyte Properties
(polarity, functional groups)

Evaluate Solvent Properties

Solubility Check:
Is analyte soluble in 1-chloroethane?

Spectroscopic Window Check:
Does 1-chloroethane interfere with analyte signals?

Yes

Select Alternative Solvent

No

Reactivity Check:
Is 1-chloroethane inert to the analyte?

No Interference

Interference
Consider Experimental Conditions

(e.g., temperature range)

Inert

Reactive

Is low temperature required?

Select 1-Chloroethane

Yes No

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-1-chloroethane-in-spectroscopic-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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